Cas no 1592542-44-3 (2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane)

• Product Name: 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane
• CAS No: 1592542-44-3
• MF: C₁₀H₁₉BrCl₂O
• MW: 306.067260980606
• CID: 6467895
• PubChem ID: 114774540
• Update Time: 2025-08-02

2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane
• 1592542-44-3
• EN300-1134694

• Inchi： 1S/C10H19BrCl2O/c1-10(2,3)4-5-14-9(7-13)8(11)6-12/h8-9H,4-7H2,1-3H3
• InChI Key： XSPZHDLMSOOTNH-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCCC(C)(C)C

Computed Properties

• Exact Mass: 303.99963g/mol
• Monoisotopic Mass: 303.99963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane

2-Bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane (CAS No. 1592542-44-3): A Comprehensive Overview

2-Bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane (CAS No. 1592542-44-3) is a specialized organic compound that has garnered attention in recent years due to its unique structural properties and potential applications in various industries. This halogenated ether derivative features a combination of bromine and chlorine substituents, along with a branched alkoxy group, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound for its role in the development of advanced materials and fine chemicals.

The molecular structure of 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane contributes to its reactivity and stability under specific conditions. The presence of both bromine and chlorine atoms allows for selective functionalization, which is crucial in pharmaceutical and agrochemical synthesis. Recent studies have explored its use as a building block for complex molecules, particularly in the context of green chemistry and sustainable manufacturing processes. As environmental regulations become stricter, compounds like 1592542-44-3 are being reevaluated for their efficiency and reduced ecological impact.

One of the most searched questions regarding 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane relates to its solubility and compatibility with common organic solvents. Experimental data shows that it exhibits good solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while being moderately soluble in less polar solvents like dichloromethane. This property makes it particularly useful in multi-step synthetic routes where solvent switching is required. Additionally, its stability under acidic and basic conditions has been a topic of interest for process chemists optimizing large-scale production methods.

In the field of material science, CAS 1592542-44-3 has shown promise as a precursor for specialty polymers. The compound's ability to participate in controlled radical polymerization reactions has opened new possibilities for creating polymers with tailored thermal and mechanical properties. Recent patent literature reveals growing applications in coatings and adhesives where enhanced durability is required. Industry experts predict that derivatives of 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane may play a significant role in next-generation electronic materials, particularly in the development of flexible displays and organic semiconductors.

The synthesis and handling of 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane require specialized knowledge of organic chemistry techniques. Safety data sheets emphasize the importance of proper personal protective equipment and ventilation when working with this compound. While not classified as extremely hazardous, its halogenated nature warrants careful consideration in laboratory and industrial settings. Current research focuses on developing more efficient synthetic routes to 1592542-44-3, with particular attention to atom economy and reduced waste generation - key concerns in modern chemical manufacturing.

Analytical characterization of 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for quality control and verification of purity, especially when the compound is intended for use in sensitive applications. The distinctive NMR signature of CAS 1592542-44-3, particularly the chemical shifts associated with its bromine and chlorine substituents, serves as a valuable fingerprint for identification purposes in research and quality assurance protocols.

Market trends indicate growing demand for 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane in the Asia-Pacific region, where chemical innovation in pharmaceuticals and advanced materials is rapidly expanding. Major manufacturers are scaling up production to meet this demand while maintaining strict quality standards. The compound's price stability and availability have become important considerations for research institutions and industrial users alike. Recent supply chain analyses suggest that 1592542-44-3 is becoming more accessible to smaller research organizations through specialized chemical distributors.

Future applications of 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane may extend into the realm of medicinal chemistry, where its structural features could be leveraged for drug discovery programs. Computational chemistry studies have begun exploring its potential as a scaffold for bioactive molecules, particularly in targeting specific enzyme families. While clinical applications remain speculative at this stage, the compound's modular synthetic accessibility makes it an attractive candidate for structure-activity relationship studies in pharmaceutical research and development.

Environmental fate studies of CAS 1592542-44-3 are ongoing to better understand its biodegradation pathways and potential ecological impacts. Preliminary data suggests that under certain conditions, the compound can undergo photolytic degradation, though the kinetics and byproducts of this process require further investigation. These studies are particularly relevant as regulatory agencies worldwide increase scrutiny on halogenated organic compounds. The development of analytical methods for trace detection of 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane in environmental samples has become an active area of research in environmental chemistry.

In conclusion, 2-bromo-1,4-dichloro-3-(3,3-dimethylbutoxy)butane (CAS No. 1592542-44-3) represents an important chemical building block with diverse potential applications. Its unique combination of halogen substituents and ether functionality continues to attract research interest across multiple disciplines. As synthetic methodologies advance and application areas expand, this compound is likely to maintain its relevance in both academic and industrial chemistry sectors. The coming years may see novel uses emerge as researchers fully explore the capabilities of this versatile molecule.